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Compound of Interest

Compound Name:
Ethyl 4,6-dichloro-2-

methylnicotinate

Cat. No.: B1351075 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Ethyl 4,6-dichloro-2-methylnicotinate, a chemical compound of interest to

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Molecular Structure and Properties
Ethyl 4,6-dichloro-2-methylnicotinate is a substituted pyridine derivative with two chlorine

atoms and a methyl group attached to the core ring structure. The presence of these functional

groups significantly influences its chemical reactivity and physical properties.

Physicochemical Properties
The key physicochemical properties of Ethyl 4,6-dichloro-2-methylnicotinate are

summarized in the table below, providing essential data for its handling, storage, and

application in experimental settings.
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Property Value Reference

Molecular Formula C9H9Cl2NO2 [1][2]

Molecular Weight 234.08 g/mol [1][2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 283°C [1]

Density 1.320 g/cm³ [1]

Flash Point 125°C [1]

Storage Temperature 2-8°C, under inert gas [1]

Molecular Identifiers
For unambiguous identification and referencing in chemical databases and literature, the

following identifiers are provided for Ethyl 4,6-dichloro-2-methylnicotinate.

Identifier Value Reference

CAS Number 686279-09-4 [1]

InChI Key
LNIMLSAAPISOEC-

UHFFFAOYSA-N
[1]

SMILES
C1(C)=NC(Cl)=CC(Cl)=C1C(O

CC)=O
[1]

Synthesis Protocol
The synthesis of Ethyl 4,6-dichloro-2-methylnicotinate can be achieved through the

chlorination of a dihydroxy precursor. The following protocol details a representative

experimental procedure.

Starting Material: 4,6-dihydroxy-2-methyl nicotinic acid ethyl ester Reagent: Phosphorus

oxychloride (POCl₃)

Procedure:
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A solution of 4,6-dihydroxy-2-methyl nicotinic acid ethyl ester (31 g, 157 mmol) in

phosphorus oxychloride (60 mL, 629 mmol) is prepared.

The reaction mixture is stirred at reflux for 1.5 hours.

Following the reflux period, the excess phosphorus oxychloride is removed by distillation.

The resulting reaction mixture is then carefully poured into ice water.

Any solid precipitate is removed by filtration.

The filtrate is extracted three times with dichloromethane (3 x 100 mL).

The organic extracts are combined and concentrated.

The crude product is further purified by column chromatography to yield pure Ethyl 4,6-
dichloro-2-methylnicotinate (16.9 g, 46% yield).[3]

Synthesis Workflow
The logical flow of the synthesis protocol is visualized in the diagram below.
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Caption: Synthesis workflow for Ethyl 4,6-dichloro-2-methylnicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1351075?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_US_CB31517326.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB31517326.aspx
https://www.usbio.net/biochemicals/449317/Ethyl-46dichloro2methylnicotinate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31517326.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31517326.htm
https://www.benchchem.com/product/b1351075#ethyl-4-6-dichloro-2-methylnicotinate-molecular-structure-and-weight
https://www.benchchem.com/product/b1351075#ethyl-4-6-dichloro-2-methylnicotinate-molecular-structure-and-weight
https://www.benchchem.com/product/b1351075#ethyl-4-6-dichloro-2-methylnicotinate-molecular-structure-and-weight
https://www.benchchem.com/product/b1351075#ethyl-4-6-dichloro-2-methylnicotinate-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1351075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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